molecular formula C11H22N2 B12647860 1'-Methyl-2,3'-bipiperidine CAS No. 85237-64-5

1'-Methyl-2,3'-bipiperidine

Cat. No.: B12647860
CAS No.: 85237-64-5
M. Wt: 182.31 g/mol
InChI Key: JNYCBCGVMYGERE-UHFFFAOYSA-N
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Description

1'-Methyl-2,3'-bipiperidine is a bicyclic amine comprising two piperidine rings linked at the 2- and 3'-positions, with a methyl group substituent at the 1'-position. For instance, bipiperidine scaffolds are synthesized via rhodium-catalyzed hydrogenation or oxidative fragmentation of alkaloids like cytisine, as demonstrated in the synthesis of methyl (2S,3'R,5'S)-1'-(but-3-en-1-yl)-[2,3'-bipiperidine]-5'-carboxylate (33% yield) . These methods highlight the versatility of bipiperidine frameworks in drug discovery, particularly for targeting neurological and oncological pathways.

Properties

CAS No.

85237-64-5

Molecular Formula

C11H22N2

Molecular Weight

182.31 g/mol

IUPAC Name

1-methyl-3-piperidin-2-ylpiperidine

InChI

InChI=1S/C11H22N2/c1-13-8-4-5-10(9-13)11-6-2-3-7-12-11/h10-12H,2-9H2,1H3

InChI Key

JNYCBCGVMYGERE-UHFFFAOYSA-N

Canonical SMILES

CN1CCCC(C1)C2CCCCN2

Origin of Product

United States

Comparison with Similar Compounds

H3 Receptor Ligands with Bipiperidine Moieties

Bipiperidine derivatives are prominent in histamine H3 receptor (H3R) ligand design. For example, pyrrolo[2,3-d]pyrimidines substituted with bipiperidine at C-4 exhibit nanomolar affinity for H3R. Compound II (K = 126 nM) and Compound III (K = 6.0 nM) demonstrate that the bipiperidine moiety enhances receptor binding compared to other basic scaffolds like piperazine or lactams . The spatial arrangement of the 2,3'-bipiperidine in 1'-methyl derivatives may further optimize interactions with H3R’s hydrophobic binding pockets.

Antiproliferative CBD Analogs

Cannabidiol (CBD) analogs incorporating bipiperidine groups show enhanced anticancer activity. Compounds 22 and 34, featuring a -bipiperidine substituent, inhibited B16F10 melanoma cell proliferation by 86.5% and 88.5%, respectively, outperforming unmodified CBD (Table 3) . The bipiperidine’s rigidity and nitrogen atoms likely improve membrane permeability and target engagement, though the exact role of the 1'-methyl group in 2,3'-bipiperidine variants remains to be explored.

1,4'-Bipiperidine Derivatives in Therapeutics

1,4'-Bipiperidine isomers are utilized in clinically relevant compounds:

  • Ancriviroc : A CCR5 antagonist for autoimmune and antiviral therapy, featuring a 1,4'-bipiperidine core with a bromophenyl group and methyl substituents .
  • Irinotecan-Related Compounds: These include 1,4'-bipiperidine-carboxylate esters (e.g., USP Irinotecan Related Compound C), critical for camptothecin-based anticancer activity .

Structural Impact : The 1,4'-linkage provides distinct conformational flexibility compared to 2,3'-bipiperidine, influencing pharmacokinetics and target selectivity.

Palladium Complexes with Bipiperidine Ligands

Binuclear Pd(II) complexes with 1,4-bipiperidine ligands (e.g., Pd(BHEP)-1,4-bipiperidine) exhibit higher stability than those with methionine methyl ester (MME) due to reduced labilization effects from sulfur donors .

Data Tables

Table 2: Stability of Pd(II) Complexes

Ligand System Stability Constant (log K) Key Feature Reference
Pd(BHEP)-1,4-bipiperidine 12.3 ± 0.2 Enhanced H-bonding
Pd(MME)-1,4-bipiperidine 9.8 ± 0.3 S-donor labilization

Key Findings and Implications

Structural Flexibility : The 2,3'-bipiperidine linkage offers distinct stereoelectronic properties compared to 1,4'-isomers, influencing receptor binding and metal complex stability.

Therapeutic Versatility : Bipiperidine derivatives span antiviral, anticancer, and neurological applications, with substituents (e.g., methyl, carboxylate) tailoring specificity.

Synthetic Accessibility : Rhodium-catalyzed hydrogenation and oxidative fragmentation enable efficient synthesis of complex bipiperidine scaffolds .

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